Cas no 2287341-66-4 (3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287341-66-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6338431
• PubChem ID: 137945095
• Update Time: 2025-10-29

3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287341-66-4
• EN300-6761688

• Inchi： 1S/C14H16O2/c1-2-10-3-5-11(6-4-10)13-7-14(8-13,9-13)12(15)16/h3-6H,2,7-9H2,1H3,(H,15,16)
• InChI Key： DQBYGHVJPGWGFI-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC(CC)=CC=3)(C1)C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Introduction to 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287341-66-4)

3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2287341-66-4, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic molecule features a fused three-membered ring system connected to a phenyl group substituted with an ethyl moiety, all linked to a carboxylic acid functional group. The intricate architecture of this compound presents both challenges and opportunities for its potential applications, particularly in the development of novel therapeutic agents.

The compound’s framework is characterized by its bicyclo[1.1.1]pentane core, which is a highly strained bicyclic structure composed of three carbons in a common ring and two additional carbons in separate rings. This strain introduces rigidity and conformational constraints, which can influence the compound’s biological activity and interactions with biological targets. The presence of the 4-Ethylphenyl substituent further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for medicinal chemistry modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid with greater precision. These studies suggest that the compound’s unique conformational flexibility could be exploited to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, the strained core of the bicyclic system may facilitate optimal positioning of pharmacophoric groups, improving interactions with enzymes or receptors.

In the realm of drug discovery, 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been investigated as a potential lead compound for various therapeutic applications. Its structural motif bears resemblance to known bioactive scaffolds, suggesting that it may exhibit properties such as analgesic, anti-inflammatory, or even anticancer activities. Preliminary in vitro studies have hinted at its potential to modulate pathways involving key enzymes and receptors implicated in these diseases.

The carboxylic acid functionality at the terminal position of the molecule provides a handle for further chemical modifications, allowing for derivatization into esters, amides, or other bioisosteric analogs. These modifications can be tailored to optimize solubility, metabolic stability, and pharmacokinetic profiles, making the compound a valuable intermediate in synthetic chemistry.

One particularly intriguing aspect of 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is its potential role as a building block for peptidomimetics. The bicyclic scaffold can mimic peptide bonds or other functional groups critical for protein-protein interactions, offering a strategy to develop small-molecule inhibitors with high specificity. This approach has gained traction in recent years due to its ability to overcome issues associated with traditional small-molecule drugs, such as poor oral bioavailability or rapid degradation.

The synthesis of 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid presents formidable challenges due to the strain inherent in its structure. However, recent innovations in synthetic methodology have made it more feasible to access such complex scaffolds. Transition-metal-catalyzed reactions, including cycloadditions and cross-coupling techniques, have been particularly effective in constructing the bicyclic system efficiently and with high yields.

From a computational perspective, virtual screening algorithms have been employed to identify potential binding pockets within biological targets that could accommodate the unique geometry of 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid. These efforts have revealed promising candidates for further optimization based on their predicted interactions with key enzymes or receptors involved in disease pathways.

The pharmaceutical industry has shown increasing interest in leveraging natural product-inspired scaffolds due to their proven biological activity and structural diversity. 3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, with its resemblance to certain natural products, aligns well with this trend. By integrating computational design with experimental validation, researchers aim to harness its potential for developing next-generation therapeutics.

In conclusion,3-(4-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287341-66-4) represents a fascinating compound with significant untapped potential in medicinal chemistry and drug discovery。 Its unique structural features offer opportunities for designing molecules with tailored biological activities， making it a compelling candidate for further exploration。 As research methodologies continue to advance， it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents targeting various diseases.